Cas no 1955541-19-1 (3-(1H-pyrrol-1-yl)pyridine hydrochloride)

• Product Name: 3-(1H-pyrrol-1-yl)pyridine hydrochloride
• CAS No: 1955541-19-1
• MF: C₉H₉ClN₂
• MW: 180.634160757065
• MDL: MFCD28142434
• CID: 5237903
• PubChem ID: 90489701
• Update Time: 2026-03-08

3-(1H-pyrrol-1-yl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrrol-1-yl)pyridine hydrochloride

• MDL： MFCD28142434
• Inchi： 1S/C9H8N2.ClH/c1-2-7-11(6-1)9-4-3-5-10-8-9;/h1-8H;1H
• InChI Key： FCXGHISNIOMWAM-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1N1C=CC=C1.[H]Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 3-(1H-pyrrol-1-yl)pyridine hydrochloride

Comprehensive Overview of 3-(1H-pyrrol-1-yl)pyridine hydrochloride (CAS No. 1955541-19-1): Properties, Applications, and Research Insights

3-(1H-pyrrol-1-yl)pyridine hydrochloride (CAS No. 1955541-19-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This hydrochloride salt derivative of 3-(1H-pyrrol-1-yl)pyridine is characterized by its pyrrole and pyridine moieties, which are known for their electron-rich properties and versatility in synthetic chemistry. Researchers and industry professionals frequently search for terms like "synthesis of 3-(1H-pyrrol-1-yl)pyridine derivatives" or "biological activity of pyrrole-pyridine hybrids", reflecting the growing interest in this compound class.

The molecular structure of 3-(1H-pyrrol-1-yl)pyridine hydrochloride combines a pyridine ring with a pyrrole substituent, creating a scaffold that exhibits interesting electronic and steric properties. This structural combination is particularly relevant in drug discovery, where scientists often investigate "heterocyclic compounds for medicinal chemistry" or "pyridine-based pharmacophores". The hydrochloride salt form enhances the compound's solubility, making it more suitable for various experimental and formulation purposes. Recent publications have highlighted its potential as a building block for small molecule inhibitors and catalytic ligands, aligning with current trends in targeted therapy development.

In the context of material science, 3-(1H-pyrrol-1-yl)pyridine hydrochloride has shown promise as a precursor for functionalized polymers and coordination complexes. Its ability to participate in metal-ligand interactions makes it valuable for designing advanced materials with tailored electronic properties. Researchers exploring "nitrogen-containing ligands for catalysis" or "conducting polymers with heterocyclic units" may find this compound particularly relevant. The compound's thermal stability and crystallinity have also been subjects of investigation, especially for applications requiring precise molecular organization.

From a synthetic chemistry perspective, the preparation of 3-(1H-pyrrol-1-yl)pyridine hydrochloride typically involves palladium-catalyzed coupling reactions or nucleophilic aromatic substitution strategies. These methods align with current green chemistry initiatives, as evidenced by searches for "sustainable synthesis of nitrogen heterocycles" and "atom-economical heteroaromatic coupling". The compound's purification and characterization often employ techniques like HPLC, NMR spectroscopy, and mass spectrometry, which are standard practices in modern analytical laboratories.

The pharmacological potential of 3-(1H-pyrrol-1-yl)pyridine hydrochloride has been explored in various biochemical assays, particularly in studies investigating enzyme inhibition and receptor modulation. Its structural similarity to biologically active molecules has led to research into its structure-activity relationships, a topic frequently searched as "SAR studies of pyridine derivatives". While not itself a therapeutic agent, this compound serves as a valuable intermediate in the development of more complex bioactive molecules targeting various disease pathways.

In analytical applications, 3-(1H-pyrrol-1-yl)pyridine hydrochloride has been utilized as a chromatographic standard and spectroscopic reference. Its well-defined spectral properties make it suitable for method development and validation procedures. Quality control laboratories often require reliable reference materials like this compound, especially when working with nitrogen-containing analytes or developing new detection methods for complex matrices.

Recent advancements in computational chemistry have enabled more detailed studies of 3-(1H-pyrrol-1-yl)pyridine hydrochloride's electronic structure and potential interactions. Molecular modeling searches such as "DFT calculations of pyrrole-pyridine systems" or "docking studies with heterocyclic ligands" reflect the integration of theoretical and experimental approaches in contemporary research. These computational insights help predict the compound's behavior in various environments and guide its application in targeted research areas.

The safety profile and handling requirements of 3-(1H-pyrrol-1-yl)pyridine hydrochloride follow standard laboratory protocols for organic salts. While not classified as hazardous under normal conditions, proper storage and handling are essential, as with all chemical reagents. Researchers often look for information on "stable storage conditions for hydrochloride salts" and "compatibility of nitrogen heterocycles", emphasizing the importance of material compatibility and long-term stability in research settings.

Looking forward, the scientific community continues to explore novel applications for 3-(1H-pyrrol-1-yl)pyridine hydrochloride, particularly in emerging fields such as molecular electronics and supramolecular chemistry. Its dual functionality as both a hydrogen bond acceptor and donor, combined with its aromatic character, makes it a versatile building block for advanced materials design. Current research trends focusing on "smart materials with heterocyclic components" and "functional organic crystals" suggest expanding opportunities for this and related compounds.

In summary, 3-(1H-pyrrol-1-yl)pyridine hydrochloride (CAS No. 1955541-19-1) represents an important intermediate in both pharmaceutical and materials research. Its unique structural features and adaptable chemistry continue to inspire investigations across multiple disciplines, from medicinal chemistry to advanced materials science. As research techniques evolve and new applications emerge, this compound is likely to maintain its relevance in scientific exploration and technological development.